N-Benzyl-1-cyclohexyl-2-imino-5-oxo-1,5-dihydro-2H-dipyrido[1,2-A:2,3-D]pyrimidine-3-carboxamide

• IUPAC Name: N-benzyl-7-cyclohexyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C25H25N5O2/c26-22-19(24(31)27-16-17-9-3-1-4-10-17)15-20-23(30(22)18-11-5-2-6-12-18)28-21-13-7-8-14-29(21)25(20)32/h1,3-4,7-10,13-15,18,26H,2,5-6,11-12,16H2,(H,27,31)
• InChI Key: GRJINBIRGHNVOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C3=C(C=C(C2=N)C(=O)NCC4=CC=CC=C4)C(=O)N5C=CC=CC5=N3
• Molecular Formula: C25H25N5O2
• Molecular Weight: 427.5 g/mol
• CAS No.: 618078-21-0

Description

“N-Benzyl-1-cyclohexyl-2-imino-5-oxo-1,5-dihydro-2H-dipyrido[1,2-A:2,3-D]pyrimidine-3-carboxamide” is a chemical compound with the linear formula C25H25N5O2. Its CAS Number is 618078-21-0 and it has a molecular weight of 427.51.

Scientific Research Applications

Chemical Synthesis and Modification

Research on compounds with similar structures involves the exploration of synthetic routes and chemical modifications to enhance their properties or to understand their reaction mechanisms. For example, the study of Flash vacuum pyrolysis of related compounds has shown how specific structural modifications can lead to different reaction pathways and products, highlighting the importance of chemical structure in determining the reactivity and potential applications of such compounds (Gaber & Mcnab, 2009). Similarly, the synthesis of novel compounds through methods like catalyst-free reactions indicates the potential for developing efficient, environmentally friendly synthetic strategies that could be applied to the compound (Shaabani et al., 2014).

Biological Activity

Studies on related compounds have also focused on evaluating their biological activities, such as antimicrobial effects. For instance, novel derivatives have been synthesized and tested for their antimicrobial properties against various bacterial and fungal strains, showing good to excellent activity (Devarasetty et al., 2019). This suggests that the compound could potentially be investigated for similar biological activities, contributing to the development of new antimicrobial agents.

Material Science and Polymer Chemistry

In the realm of material science and polymer chemistry, the study of related compounds and their derivatives has contributed to the development of new materials with specific properties. Research on rigid-rod polyamides and polyimides derived from related structures has provided insights into the design and synthesis of materials with excellent thermal and oxidative stability, which could have applications in various industrial sectors (Spiliopoulos et al., 1998).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.